Cas no 286443-22-9 (trans-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid)

• Product Name: trans-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid
• CAS No: 286443-22-9
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 248635
• PubChem ID: 45084793
• Update Time: 2025-06-20

trans-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylicacid, 3-ethynyl-3-hydroxy-1-methyl-, trans-
• Cyclobutanecarboxylic acid, 3-ethynyl-3-hydroxy-1-methyl-, trans- (9CI)
• trans-3-Ethynyl-3-hydroxy-1-methylcyclobutane-carboxylic acid
• trans-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid
• PB39030
• trans-3-Ethynyl-3-hydroxy-1-methylcyclobutane-carboxylicacid
• cis-3-Ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid
• (1r,3r)-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid
• AT24519
• 286442-92-0
• P13737
• 286443-22-9
• P13736
• cis-3-Ethynyl-3-hydroxy-1-methylcyclobutane-carboxylic acid
• PB37594
• SB21720
• SB21721
• CS-0057719
• 1379185-58-6
• DTXSID601185752
• 3-ETHYNYL-3-HYDROXY-1-METHYLCYCLOBUTANE-1-CARBOXYLIC ACID
• CS-0057720
• (1s,3s)-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid
• DTXSID301193603

• Inchi： 1S/C8H10O3/c1-3-8(11)4-7(2,5-8)6(9)10/h1,11H,4-5H2,2H3,(H,9,10)
• InChI Key： WELZENHDPWSVPL-UHFFFAOYSA-N
• SMILES： OC1(C#C)CC(C(=O)O)(C)C1

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 57.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on trans-3-ethynyl-3-hydroxy-1-methylcyclobutanecarboxylic acid

Professional Introduction to trans-3-Ethynyl-3-Hydroxy-1-Methylcyclobutanecarboxylic Acid (CAS No. 286443-22-9)

trans-3-Ethynyl-3-Hydroxy-1-methylcyclobutanecarboxylic acid, with the CAS number 286443-22-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of cyclobutane derivatives, which are known for their unique structural properties and potential biological activities. The presence of both ethynyl and hydroxy functional groups in its molecular structure imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in drug development.

The molecular structure of trans-3-Ethynyl-3-Hydroxy-1-methylcyclobutanecarboxylic acid consists of a cyclobutane ring substituted with an ethynyl group at the 3-position, a hydroxy group at the same position, and a methyl group at the 1-position. This specific arrangement of functional groups creates a molecule with potential applications in various chemical transformations, including cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. The ethynyl group, in particular, is a versatile handle for further functionalization, enabling the construction of more elaborate molecular architectures.

In recent years, there has been growing interest in cyclobutane derivatives due to their unique physicochemical properties and biological relevance. The cyclobutane ring itself is a rigid structure that can influence the conformation and reactivity of attached functional groups. Additionally, the presence of both hydroxy and ethynyl groups provides multiple sites for interaction with biological targets, making this compound a promising candidate for pharmacological studies.

One of the most intriguing aspects of trans-3-Ethynyl-3-Hydroxy-1-methylcyclobutanecarboxylic acid is its potential as a building block in drug discovery. Researchers have been exploring its utility in the synthesis of novel heterocyclic compounds, which often exhibit enhanced biological activity compared to their parent structures. The ability to introduce diverse functional groups into the cyclobutane core allows for the creation of molecules with tailored properties, which can be fine-tuned to interact with specific biological pathways.

The ethynyl group in particular has been extensively studied for its role in facilitating various chemical transformations. For instance, it can undergo Sonogashira coupling reactions with aryl halides or alkynes, providing a powerful tool for constructing biaryl or alkyne-based scaffolds. These types of reactions are fundamental in medicinal chemistry, as they allow for the rapid assembly of complex molecules that may possess therapeutic potential.

Furthermore, the hydroxy group in trans-3-Ethynyl-3-Hydroxy-1-methylcyclobutanecarboxylic acid can serve as a point of modification for further derivatization. Hydroxylated compounds are known to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. By leveraging this functional group, researchers can explore new avenues for drug development and optimize the pharmacokinetic profiles of their lead compounds.

In academic research, this compound has been utilized as a precursor in the synthesis of more complex molecules with potential applications in various therapeutic areas. For example, studies have demonstrated its use in generating derivatives that mimic natural products known for their biological activities. The ability to access such structures through well-defined synthetic routes is crucial for accelerating drug discovery efforts.

The methyl group at the 1-position of the cyclobutane ring also contributes to the overall reactivity and conformational preferences of the molecule. This substitution pattern can influence how the molecule interacts with enzymes or receptors in biological systems, potentially affecting its efficacy and selectivity as a therapeutic agent.

Recent advancements in computational chemistry have further enhanced our understanding of how trans-3-Ethynyl-3-Hydroxy-1-methylcyclobutanecarboxylic acid behaves under different conditions. Molecular modeling studies have provided insights into its binding modes with potential biological targets, helping researchers design more effective derivatives. These computational approaches are increasingly integral to modern drug discovery pipelines, complementing experimental efforts and reducing the time required to identify promising candidates.

The compound's potential extends beyond academic research into industrial applications as well. The pharmaceutical industry is always seeking novel building blocks that can streamline synthetic routes and improve yields. trans-3-Ethynyl-3-Hydroxy-1-methylcyclobutanecarboxylic acid, with its unique structural features and reactivity profile, fits well into this demand. Companies specializing in fine chemicals have shown interest in developing scalable synthetic methods for such intermediates, ensuring their availability for broader use.

In conclusion, trans-3-Ethynyl-3-Hydroxy-1-methylcyclobutanecarboxylic acid (CAS No. 286443-22-9) represents a fascinating compound with significant potential in both academic research and industrial applications. Its structural features enable diverse chemical transformations and interactions with biological systems, making it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound and related derivatives, its importance is likely to grow within the chemical and pharmaceutical communities.